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Compound of Interest

Compound Name: Quiflapon Sodium

Cat. No.: B1662881 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of elemental sodium (Na). The information is presented to support research,

development, and safety protocols in a scientific or industrial setting. All quantitative data is

summarized in tables for ease of reference, and detailed methodologies for key experiments

are provided.

Physical Properties of Sodium
Sodium is a soft, silvery-white metal belonging to the alkali metal group of the periodic table.[1]

At room temperature, it is soft enough to be cut with a knife, revealing a lustrous surface that

quickly tarnishes upon exposure to air.[2][3][4]

Tabulated Physical Data
The following tables summarize the key physical and atomic properties of sodium.

Table 1: Atomic and Physical Properties of Sodium
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Property Value

Atomic Number 11[1]

Atomic Weight 22.98976928 u[5]

Electron Configuration [Ne] 3s¹

Density (at 20°C) 0.97 g/cm³[6]

Melting Point 97.794 °C (370.944 K)[6][7]

Boiling Point 882.940 °C (1156.090 K)[6][7]

Crystal Structure Body-centered cubic

Hardness (Mohs scale) 0.5

Electrical Resistivity (at 20°C) 4.77 x 10⁻⁸ Ω·m

Thermal Conductivity (at 300 K) 142 W/(m·K)

Table 2: Thermodynamic Properties of Sodium

Property Value

Heat of Fusion 2.60 kJ/mol[1]

Heat of Vaporization 97.42 kJ/mol

Specific Heat Capacity (at 25°C) 1.23 J/(g·K)[8]

First Ionization Energy 495.8 kJ/mol[1]

Second Ionization Energy 4562 kJ/mol[1]

Standard Reduction Potential (Na⁺/Na) -2.71 V[1]

Electronegativity (Pauling scale) 0.93

Experimental Protocols for Determining Physical
Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://nvlpubs.nist.gov/nistpubs/jres/045/1/V45.N01.A03.pdf
https://en.wikipedia.org/wiki/Sodium
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium
https://www.researchgate.net/publication/243473893_Experimental_Determination_of_the_Melting_Point_and_Heat_Capacity_for_a_Free_Cluster_of_139_Sodium_Atoms
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium
https://www.researchgate.net/publication/243473893_Experimental_Determination_of_the_Melting_Point_and_Heat_Capacity_for_a_Free_Cluster_of_139_Sodium_Atoms
https://nvlpubs.nist.gov/nistpubs/jres/045/1/V45.N01.A03.pdf
https://www.mt.com/my/en/home/applications/Application_Browse_Laboratory_Analytics/Thermal_Values/melting-point-determination.html
https://nvlpubs.nist.gov/nistpubs/jres/045/1/V45.N01.A03.pdf
https://nvlpubs.nist.gov/nistpubs/jres/045/1/V45.N01.A03.pdf
https://nvlpubs.nist.gov/nistpubs/jres/045/1/V45.N01.A03.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662881?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Accurate determination of physical constants is crucial for the application of sodium in research

and industry. The following sections detail the methodologies for measuring key physical

properties.

Determination of Melting Point (Capillary Method)
The melting point of sodium can be determined using a capillary tube method with a suitable

apparatus, such as a Mel-Temp or Thiele tube.

Methodology:

Sample Preparation: A small, clean piece of sodium is obtained, ensuring it is free from the

protective mineral oil. This is typically done by quickly blotting the metal with a dry filter paper

in an inert atmosphere. The sodium is then loaded into a glass capillary tube, which is

subsequently sealed.

Apparatus Setup: The sealed capillary tube is placed in a melting point apparatus. The

apparatus is heated at a controlled rate.

Observation: The sample is observed through a magnifying lens as the temperature rises.

The temperature at which the first droplet of liquid sodium appears and the temperature at

which the entire sample becomes liquid are recorded. This range represents the melting

point. For a pure substance like sodium, this range should be very narrow.

Heating Rate: An initial rapid heating can be used to find an approximate melting point. For

an accurate measurement, the heating rate should be slow (e.g., 1-2 °C per minute) near the

expected melting point.

A study by Nielsen and Bieber utilized the phenomenon of the sodium layer breaking up upon

melting when electrolyzed through glass to determine its melting point. The bulb containing the

sodium was immersed in water, which was slowly heated while being stirred. The temperature

was recorded with a Beckmann thermometer at the moment the sodium surface broke up.[2]

Determination of Heat of Fusion (Drop Calorimetry)
The heat of fusion of sodium can be accurately measured using drop calorimetry. This method

involves measuring the heat evolved when a sample at a known initial temperature is dropped
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into a calorimeter at a lower, fixed temperature.

Methodology (as described by NIST):[1]

Sample Encapsulation: A pure sodium sample is sealed within an inert container (e.g.,

stainless steel) to prevent reaction with the environment at high temperatures.

Furnace Equilibration: The encapsulated sample is suspended in a furnace and allowed to

reach a constant, known temperature just above its melting point.

Calorimetry: The sample is then dropped into a Bunsen ice calorimeter, which measures the

total heat evolved as the sample and its container cool to 0 °C. The calorimeter works by

measuring the volume change of an ice-water mixture, which is directly proportional to the

heat absorbed.

Blank Measurement: A separate experiment is conducted with an empty container at the

same initial temperature to determine the heat given off by the container alone.

Calculation: The enthalpy change of the sodium sample is the difference between the heat

measured for the sample-plus-container and the heat measured for the empty container. The

heat of fusion is determined from the enthalpy change measured when cooling the liquid

sodium from just above its melting point to a solid state.

Chemical Properties of Sodium
Sodium is a highly reactive metal due to its single valence electron, which it readily donates to

form the Na⁺ cation.[9] This high reactivity means it is never found as a free element in nature.

[1] It is typically stored under an inert liquid like mineral oil or kerosene to prevent reactions with

air and moisture.[3]

Reactivity with Common Substances
Reaction with Water: Sodium reacts exothermically and vigorously with water to produce

sodium hydroxide (NaOH) and hydrogen gas (H₂).[1] The heat generated is often sufficient to

ignite the hydrogen gas.
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Reaction with Air and Oxygen: When exposed to air, sodium rapidly tarnishes, forming a

layer of sodium oxide (Na₂O) and, in the presence of moisture, sodium hydroxide (NaOH).[7]

When burned in air, it primarily forms sodium peroxide (Na₂O₂) along with some sodium

oxide.[1]

Reaction with Halogens: Sodium reacts vigorously with halogens (e.g., chlorine, bromine) to

form sodium halides (e.g., sodium chloride, NaCl). The reaction with chlorine is highly

exothermic and produces a bright yellow flame.

Reaction with Acids: Sodium reacts violently with acids to produce a sodium salt and

hydrogen gas.[10] The reaction is highly exothermic and can be explosive.

Reaction with Alcohols: It reacts with alcohols to form the corresponding alkoxide and

hydrogen gas. For example, with ethanol, it produces sodium ethoxide.[3]

Experimental Protocols for Chemical Reactions
The following are protocols for demonstrating the characteristic chemical reactivity of sodium.

These experiments must be conducted in a fume hood with appropriate personal protective

equipment.

This experiment demonstrates the synthesis of sodium chloride from its constituent elements.

Materials:

Small piece of sodium metal

Gas jar filled with chlorine gas (Cl₂)

Bunsen burner

Heatproof mat

Scalpel and forceps

Deflagrating spoon

Methodology:
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Preparation: A small piece of sodium (approximately 3-4 mm cube) is cut from a larger block.

The protective oil is removed by blotting with a paper towel. The procedure should be

performed quickly to minimize reaction with air.

Initiation: The piece of sodium is placed in a deflagrating spoon and gently heated in a

Bunsen burner flame until it melts and ignites, burning with a characteristic yellow flame.

Reaction: The burning sodium is then lowered into the gas jar containing chlorine gas.

Observation: The sodium reacts vigorously with the chlorine, producing a bright, intense light

and a dense white smoke of sodium chloride (NaCl) particles.[1]

Conclusion: Once the reaction subsides, the white solid formed can be observed lining the

inside of the gas jar.

This protocol demonstrates the high reactivity of sodium with water and the resulting alkalinity.

Materials:

Small piece of sodium metal

Large beaker or trough of water

Phenolphthalein indicator

Safety screen

Methodology:

Preparation: A large beaker is filled with water, and a few drops of phenolphthalein indicator

are added.

Reaction: A small piece of sodium (smaller than a pea) is carefully dropped onto the surface

of the water from a low height. A safety screen should be placed between the beaker and the

observers.

Observation: The sodium melts into a silvery ball and darts across the surface of the water,

propelled by the evolution of hydrogen gas. A hissing sound is heard. The phenolphthalein
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indicator will turn pink in the wake of the sodium, indicating the formation of a basic solution

(sodium hydroxide). The reaction is highly exothermic, and the sodium may ignite and burn

with a yellow flame.

Visualizing Sodium Properties and Handling
The following diagrams, created using Graphviz, illustrate key logical relationships and

workflows relevant to the handling and reactivity of sodium.

Start: Handling Sodium Metal

Wear Appropriate PPE:
- Safety Goggles/Face Shield
- Flame-Retardant Lab Coat

- Impervious Gloves

Prepare Work Environment:
- Use Fume Hood or Glove Box
- Ensure Area is Dry (No Water)

- Remove Flammables

Storage:
- Under Inert Liquid (Mineral Oil)

- Tightly Sealed Container
- Cool, Dry, Well-Ventilated Area

Dispensing Sodium

Retrieve from

Cut Sodium on Dry Surface
(e.g., Dry Tile) Residue & Spill Cleanup

Weighing:
- In a tared beaker containing mineral oil

End: Secure Storage

Return unused to

Quench small residues with
isopropanol, then ethanol, then water

Cover spills with dry sand
or Class D extinguisher powder

Dispose waste appropriately Dispose waste appropriately

Click to download full resolution via product page

Caption: Workflow for the safe handling of sodium metal in a laboratory setting.
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Sodium Peroxide (Na₂O₂)
(primary product of burning)
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Sodium Chloride (NaCl)

Vigorous,
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Sodium Chloride (NaCl)
+ Hydrogen (H₂)

Violent,
Exothermic

Sodium Alkoxide (R-ONa)
+ Hydrogen (H₂)

Exothermic

Click to download full resolution via product page

Caption: Reactivity of sodium with various common chemical substances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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